Cas no 12124-99-1 (ammonium hydrogensulfide)

• Product Name: ammonium hydrogensulfide
• CAS No: 12124-99-1
• MF: H₅NS
• MW: 51.1113984584808
• CID: 895892
• Update Time: 2026-04-29

ammonium hydrogensulfide Chemical and Physical Properties

Names and Identifiers

• ammonium hydrogensulfide
• Ammonium bisulfide
• azanium,sulfanide
• Ammonium hydrogensulphide
• Ammonium hydrosulfide
• Ammonium mercaptan
• Ammonium sulfhydrate
• Ammonium sulfide (NH4SH)
• FEMA No. 2053
• Monoammonium sulfide
• Sirnik amonny [Czech]

Computed Properties

• Exact Mass: 51.01430
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: White orthorhombic crystal.Sublimation in vacuum.Easily at room temperaturedecompositionHydrogen sulfide and ammonia.
• Density: 1.17
• Melting Point: 118°C
• Boiling Point: 33.33°C (estimate)
• PSA: 38.80000
• LogP: 0.10610
• Solubility: It is easily soluble in water and ethanol to form a white solution, then turns yellow, slightly soluble in acetone, slightly insoluble in ether and benzene

ammonium hydrogensulfide Security Information

• Hazardous Material transportation number：UN 2923
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Packing Group：II